Methyl 2-(2-fluorophenyl)thiazole-4-carboxylate
Overview
Description
“Methyl 2-(2-fluorophenyl)thiazole-4-carboxylate” is a chemical compound with the molecular formula C11H8FNO2S . Thiazoles, which include this compound, are important heterocyclics exhibiting a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .
Synthesis Analysis
The synthesis of thiazole derivatives, including “this compound”, often involves the reaction of appropriate thioamide derivatives with alpha-chloroacetoacetate in absolute ethanol . The resulting compounds are then evaluated for their biological activities .Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiazole ring, which is a five-membered ring containing sulfur and nitrogen atoms . The molecular electrostatic potential (MEP) surface of the thiazole ring indicates that nitrogen is more negatively charged than carbon and sulfur atoms, which are neutral .Chemical Reactions Analysis
Thiazole derivatives, including “this compound”, have been reported to exhibit a variety of biological activities . For example, some thiazole derivatives have been found to be good inhibitors for human cancer cell lines .Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The specific targets would depend on the exact biological activity exhibited by this compound.
Mode of Action
Thiazole derivatives are known to interact with various biochemical targets, leading to a range of biological outcomes . The specific mode of action would depend on the exact biological activity exhibited by this compound.
Biochemical Pathways
Thiazole derivatives are known to interact with various biochemical pathways, leading to a range of biological outcomes . The specific pathways affected would depend on the exact biological activity exhibited by this compound.
Result of Action
Thiazole derivatives are known to exhibit a range of biological activities . The specific effects would depend on the exact biological activity exhibited by this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 2-(2-fluorophenyl)thiazole-4-carboxylate in lab experiments is its versatility. It can be used as a building block in the synthesis of various biologically active compounds, and has been found to exhibit various biochemical and physiological effects. However, one of the limitations of using this compound is its toxicity. It is important to handle this compound with care, as it can be harmful if ingested or inhaled.
Future Directions
There are various future directions for the use of Methyl 2-(2-fluorophenyl)thiazole-4-carboxylate in scientific research. One area of interest is the development of new metal-based drugs using this compound as a ligand. Another area of interest is the synthesis of new biologically active compounds using this compound as a building block. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of Methyl 2-(2-fluorophenyl)thiazole-4-carboxylate involves the reaction of 2-fluoroaniline with carbon disulfide to form 2-(2-fluorophenyl)thiazolidine-4-carboxylic acid. This intermediate is then treated with methyl iodide to form the final product, this compound.
Scientific Research Applications
Methyl 2-(2-fluorophenyl)thiazole-4-carboxylate has various applications in the field of medicinal chemistry. It is used as a building block in the synthesis of various biologically active compounds such as antifungal, antibacterial, and anticancer agents. It has also been used as a ligand in the development of metal-based drugs.
Safety and Hazards
properties
IUPAC Name |
methyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2S/c1-15-11(14)9-6-16-10(13-9)7-4-2-3-5-8(7)12/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBPRZFGLEWZSRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CSC(=N1)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80743509 |
Source
|
| Record name | Methyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80743509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1221403-87-7 |
Source
|
| Record name | Methyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80743509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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